Cas no 220858-11-7 (Antibiotic IB 96212)

• Product Name: Antibiotic IB 96212
• CAS No: 220858-11-7
• MF: C₅₄H₉₄O₁₆
• MW: 999.314579486847
• CID: 6655149
• Update Time: 2024-03-02

Antibiotic IB 96212 Chemical and Physical Properties

Names and Identifiers

• IB-96212
• IB 96212
• Antibiotic IB 96212

• Inchi： 1S/C54H94O16/c1-12-26-53(65)51(63)31(5)17-15-14-16-18-38(28-32(6)55)20-22-41-34(8)49(36(10)54(69-41)27-25-30(4)48(70-54)33(7)39(56)13-2)67-42(58)23-19-29(3)44(59)35(9)45(60)50(46(61)47(62)52(53)64)68-43-24-21-40(57)37(11)66-43/h14-16,18-19,23,29-41,43-52,55-57,59-65H,12-13,17,20-22,24-28H2,1-11H3
• InChI Key： ZJMNECRCNSUGSV-UHFFFAOYSA-N
• SMILES： CCCC1(C(O)C(O)C(O)C(OC2OC(C)C(O)CC2)C(O)C(C)C(O)C(C)C=CC(=O)OC2C(C(OC3(OC(C(C(CC)O)C)C(C)CC3)C2C)CCC(CC(O)C)C=CC=CCC(C)C1O)C)O

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 70
• XLogP3: 6.201

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues